Cas no 1443982-09-9 (1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine hydrochloride)

• Product Name: 1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine hydrochloride
• CAS No: 1443982-09-9
• MF: C₉H₉ClF₅NO
• MW: 277.618879079819
• CID: 4600201
• PubChem ID: 71758439
• Update Time: 2025-05-30

1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-amine hydrochloride
• 1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine hydrochloride

• Inchi： 1S/C9H8F5NO.ClH/c10-8(11)16-6-4-2-1-3-5(6)7(15)9(12,13)14;/h1-4,7-8H,15H2;1H
• InChI Key： GQTOFYRWLWSCGR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC(F)F)(N)C(F)(F)F.Cl

Experimental Properties

• Melting Point: NA

1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-2-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-amine hydrochloride

1-(2-Difluoromethoxyphenyl)-2,2,2-trifluoroethan-1-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1443982-09-9, commonly referred to as 1-(2-difluoromethoxyphenyl)-2,2,2-trifluoroethan-1-amine hydrochloride, is a highly specialized chemical entity with significant applications in the fields of neuroscience and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic implications. Recent studies have highlighted its role in modulating neurotransmitter reuptake, particularly in relation to serotonin and dopamine systems, which are critical in the treatment of various neuropsychiatric disorders.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. The presence of the difluoromethoxy group attached to the phenyl ring introduces unique electronic properties, enhancing the compound's ability to interact with specific biological targets. Additionally, the trifluoroethylamine moiety contributes to its lipophilicity and bioavailability, making it an attractive candidate for drug development.

Recent research has focused on understanding the mechanism of action of this compound. Studies have demonstrated that it functions as a potent inhibitor of the serotonin transporter (SERT) and the dopamine transporter (DAT). These findings suggest that it could be a valuable tool in the management of conditions such as depression, anxiety, and potentially even neurodegenerative diseases like Parkinson's disease. The compound's ability to modulate these transporters without significant off-target effects has been a key area of investigation.

One of the most promising aspects of this compound is its potential for drug delivery optimization. The hydrochloride salt form ensures stability and solubility, which are crucial for pharmacokinetic profiles. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration.

Moreover, advancements in computational chemistry have enabled researchers to predict the compound's interactions with various biological systems. Molecular docking studies have revealed that the difluoromethoxyphenyl group plays a pivotal role in binding affinity to SERT and DAT. This insight has facilitated the design of analogs with enhanced efficacy and reduced side effects.

In terms of safety profiles, preliminary toxicity studies indicate that this compound demonstrates low acute toxicity. However, long-term safety assessments are still underway to evaluate its potential for chronic use. Regulatory agencies have expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable treatment option. Its unique combination of structural features and pharmacological properties positions it as a leading candidate in the race to develop next-generation antidepressants.

In conclusion, 1-(2-difluoromethoxyphenyl)-2,2,2-trifluoroethan-1-amine hydrochloride represents a significant advancement in medicinal chemistry. With ongoing research shedding light on its therapeutic potential and safety profile, this compound holds immense promise for addressing unmet medical needs in neuropsychiatric disorders.